BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Pioneering
Experiments on Short-Lived Polonium Isotopes

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Polonium-217

Cat. No.: B1261833

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the early experiments that led to the
discovery and characterization of short-lived polonium isotopes. Chronicling the
groundbreaking work of Marie and Pierre Curie and later, Iréne and Frédéric Joliot-Curie, this
document details the innovative methodologies and presents the quantitative data derived from
their seminal research. The experimental protocols that laid the foundation for modern
radiochemistry and nuclear physics are meticulously outlined, offering valuable insights for
today's scientific community.

The Discovery of Polonium: A New Radioactive
Element

In 1898, Marie and Pierre Curie, while investigating the radioactive properties of pitchblende (a
uranium ore), observed that the ore exhibited significantly higher radioactivity than could be
accounted for by its uranium content alone. This led them to hypothesize the existence of one
or more new, highly radioactive elements within the ore.[1][2] Their meticulous research,
documented in the Comptes Rendus de I'Académie des Sciences, culminated in the discovery
of polonium, named in honor of Marie Curie's native Poland.[1][3][4]

Experimental Protocol: Isolation of Polonium from
Pitchblende
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The Curies employed a novel method of radiochemical analysis, systematically separating the
various elements in pitchblende and measuring the radioactivity of each fraction using a
sensitive electrometer.[1]

Initial Processing:

e Leaching: A 100-gram sample of pitchblende was ground and treated with acids to dissolve
the majority of the constituent elements.

» Sulfide Precipitation: The acidic solution was then treated with hydrogen sulfide. This caused
the precipitation of sulfides of various metals, including a highly radioactive fraction
containing the new element. Uranium and thorium, the other known radioactive elements in
the ore, remained in the solution.

Fractional Separation:

The key challenge was to separate the new element from bismuth, with which it shared similar
chemical properties. The Curies utilized two primary methods of fractional separation:

o Fractional Precipitation: The radioactive sulfide precipitate was redissolved, and through a
series of repeated precipitations, the fraction containing polonium was concentrated.

o Fractional Sublimation: The sulfides were heated in a vacuum. The polonium sulfide, being
more volatile than bismuth sulfide, sublimated at a lower temperature and was collected on a
cooler part of the apparatus.

Radioactivity Measurement:

Throughout the separation process, the radioactivity of each fraction was measured using a
Curie electrometer. This device consisted of a condenser where one plate held the sample, and
the conductivity of the air between the plates, induced by the radiation, was measured. This
allowed the Curies to trace the radioactive substance through the various chemical
separations.

The Dawn of Artificial Radioactivity
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Decades later, in 1934, Irene and Frédéric Joliot-Curie made another landmark discovery while
experimenting with polonium. They bombarded a thin aluminum foil with alpha particles emitted
from a polonium source. To their astonishment, they observed that the aluminum foil itself
became radioactive, continuing to emit positrons even after the polonium source was removed.
[51[6][71[8][9][10] This phenomenon, which they named "artificial radioactivity,” demonstrated for
the first time that humans could create radioactive isotopes not found in nature. Their findings
were published in the Comptes Rendus de I'Académie des Sciences.[5]

Experimental Protocol: Induction of Artificial
Radioactivity

The Joliot-Curies' experiment was elegant in its simplicity and profound in its implications.
Irradiation:

o Athin sheet of aluminum foil was placed in proximity to a potent source of polonium.
Polonium, a strong alpha emitter, served as the source of energetic alpha particles.

o The aluminum target was irradiated with these alpha particles for a period of approximately
ten minutes.

Detection of Induced Radioactivity:
e The polonium source was then removed.

» A Geiger-Muller counter was brought near the aluminum foil. The counter immediately began
to register emissions from the foil, indicating that it had become radioactive.[11]

e The Joliot-Curies observed that the radioactivity of the aluminum foil decayed over time, and
by measuring this decay, they were able to determine the half-life of the newly created
radioactive isotope.

They correctly identified the new radioactive species as an isotope of phosphorus, specifically
Phosphorus-30, which was produced through the nuclear reaction:

27Al + *He — 3P + 1n
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This newly created Phosphorus-30 then decayed by positron emission to a stable isotope of
silicon.

Quantitative Data from Early Experiments

The early researchers meticulously measured the properties of the newly discovered
radioactive substances. While a comprehensive dataset for all short-lived polonium isotopes
from that era is not readily available in a single source, key measurements were reported.

Isotope/Eleme

¢ Half-Life Decay Mode Researchers Year of Report
n
Polonium (Po- Marie and Pierre
138.376 days Alpha ] 1898
210) Curie
_ , Iréne and
~3 minutes 15 Positron o .
Phosphorus-30 o Frédéric Joliot- 1934
seconds Emission )
Curie
) Irene and
] ] Positron o ]
Nitrogen-13 ~10 minutes o Frédéric Joliot- 1934
Emission .
Curie
) Iréne and
Positron o _
Silicon-27 ~4 seconds o Frédéric Joliot- 1934
Emission ]
Curie

Note: The half-life of P0-210 is the modern accepted value. Early measurements were
remarkably close to this figure. The half-lives for the artificially produced isotopes are as
reported in the initial discoveries.

Visualizing the Experimental Workflows

The logical progression of these pioneering experiments can be visualized to better understand
the methodologies employed.
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Discovery of Polonium Workflow
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Artificial Radioactivity Experiment Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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